Methyl 7-bromo-4-fluoro-benzofuran-5-carboxylate
Description
“Methyl 7-bromo-4-fluoro-benzofuran-5-carboxylate” is a chemical compound with the linear formula C10H6BRFO3 . It is a type of benzofuran compound .
Molecular Structure Analysis
The molecular structure of “Methyl 7-bromo-4-fluoro-benzofuran-5-carboxylate” is represented by the linear formula C10H6BRFO3 . More detailed structural information may be available in a 2D Mol file or a computed 3D SD file .Physical And Chemical Properties Analysis
“Methyl 7-bromo-4-fluoro-benzofuran-5-carboxylate” has a molecular weight of 273.06 . Other physical and chemical properties such as boiling point and density are predicted to be 320.6±42.0 °C and 1.658±0.06 g/cm3 respectively .Scientific Research Applications
Anti-Tumor Activity
Benzofuran compounds, such as Methyl 7-bromo-4-fluoro-benzofuran-5-carboxylate, have shown strong anti-tumor activities . For example, some substituted benzofurans have demonstrated dramatic anticancer activities . These compounds have significant cell growth inhibitory effects on different types of cancer cells .
Antibacterial Activity
Benzofuran derivatives have also been found to have potent antibacterial activity . The 5- or 6-position of the nucleus may be unsubstituted, and substituents with halogens, nitro, and hydroxyl groups have displayed potent antibacterial activity .
Anti-Oxidative Activity
Benzofuran compounds are known for their anti-oxidative activities . They can neutralize harmful free radicals in the body, thereby preventing oxidative stress and related diseases .
Anti-Viral Activity
Benzofuran compounds have shown strong anti-viral activities . For instance, a recently discovered novel macrocyclic benzofuran compound has anti-hepatitis C virus activity and is expected to be an effective therapeutic drug for hepatitis C disease .
Drug Lead Compounds
Due to their biological activities and potential applications, benzofuran compounds have attracted the attention of chemical and pharmaceutical researchers worldwide, making these substances potential natural drug lead compounds .
Synthesis of Complex Benzofuran Derivatives
Benzofuran compounds are used in the synthesis of complex benzofuran derivatives . Novel methods for constructing benzofuran rings have been discovered in recent years . A complex benzofuran derivative is constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds .
properties
IUPAC Name |
methyl 7-bromo-4-fluoro-1-benzofuran-5-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6BrFO3/c1-14-10(13)6-4-7(11)9-5(8(6)12)2-3-15-9/h2-4H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RJEFKWNAJUKWSS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C2C(=C1F)C=CO2)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6BrFO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.05 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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